2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H25N3OS/c1-10(2)15-19-20-16(22-15)18-14(21)9-17-6-11-3-12(7-17)5-13(4-11)8-17/h10-13H,3-9H2,1-2H3,(H,18,20,21)
• InChI Key: MJQSUZMTKRUJEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol
• CAS No.: 391864-29-2

Description

2-(Adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide is a synthetic compound featuring two key structural motifs:

• Adamantane moiety: A rigid, lipophilic bicyclic hydrocarbon known to enhance metabolic stability and membrane permeability.
• 1,3,4-Thiadiazole ring: A heterocyclic scaffold with electron-rich properties, often linked to diverse pharmacological activities.

The compound’s structure includes an acetamide bridge connecting the adamantyl group to the 5-isopropyl-substituted thiadiazole.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Attachment of the Adamantane Moiety: The adamantane group can be introduced through a nucleophilic substitution reaction, where an adamantane derivative reacts with the thiadiazole intermediate.

Acetylation: The final step involves acetylation of the intermediate to form the desired acetamide compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of automated reactors, continuous flow chemistry, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the reactants used.

Scientific Research Applications

2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structure.

Materials Science: Use as a building block for the synthesis of advanced materials with specific properties.

Biology: Investigation of its biological activity and potential as a therapeutic agent.

Industry: Application in the development of new catalysts or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide involves its interaction with specific molecular targets. The adamantane moiety may facilitate binding to hydrophobic pockets in proteins, while the thiadiazole ring can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

Physicochemical Properties

• Melting Points: Adamantane-containing compounds exhibit higher melting points (e.g., 209–210°C , 485–486°C ) compared to non-adamantane derivatives (132–170°C ). This reflects adamantane’s rigid structure and enhanced crystalline packing.
• In contrast, polar substituents like methoxy (compound in ) or sulfonyl groups (e.g., compound 52 in ) reduce lipophilicity.

Structure-Activity Relationships (SAR)

• Adamantane Position : Adamantane on the acetamide (target compound) vs. thiadiazole (compound 15a ) alters steric interactions with target proteins.
• Thiadiazole Substitutents: Isopropyl (target) vs. methylthio (compound 5f ) or cyclohexylamino (compound in ) influences electronic effects and binding affinity.
• Acetamide Modifications : Replacement with dimethylpropanamide ( ) or sulfonyl groups (compound 52 in ) affects hydrogen-bonding capacity and metabolic stability.

Biological Activity

The compound 2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide is a hybrid molecule that combines the adamantane structure with a thiadiazole moiety. This unique combination is of significant interest due to the diverse biological activities associated with both adamantane derivatives and thiadiazole compounds. Research indicates that such hybrids may exhibit potent pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

Structural Characteristics

The molecular structure of the compound features an adamantane core linked to a thiadiazole ring via an acetamide functional group. The presence of the thiadiazole ring is particularly noteworthy as it has been associated with various biological activities, including antimicrobial and anticancer effects.

Antimicrobial Activity

Research has shown that derivatives containing the 1,3,4-thiadiazole moiety exhibit significant antimicrobial properties. For instance, a study highlighted that certain thiadiazole derivatives demonstrated effective inhibition against bacterial strains such as Salmonella typhi and E. coli, with inhibition zones ranging from 15 to 19 mm at a concentration of 500 µg/disk . The incorporation of the adamantane structure may enhance these effects due to its ability to interact with biological membranes.

Anticancer Properties

Recent studies have explored the anticancer potential of thiadiazole derivatives. For example, compounds similar to the target molecule have shown promising results in reducing cell viability in various cancer cell lines. One derivative demonstrated an IC50 value of 2.44 µM against LoVo colon cancer cells, indicating potent antiproliferative activity . The mechanism behind this activity may involve the inhibition of key cellular pathways associated with cancer proliferation.

Case Studies

Several case studies have documented the biological activity of related compounds:

• Thiadiazole Derivatives : A series of thiadiazole derivatives were synthesized and evaluated for their anticancer effects. Compound 2g exhibited significant anti-proliferative effects on MCF-7 breast cancer cells and HCT-116 colon carcinoma cells . The study also indicated low toxicity in Daphnia tests, suggesting a favorable safety profile.
• Antimicrobial Evaluation : Another study focused on various substitutions at the amine group of thiadiazole derivatives. The results indicated that certain derivatives exhibited good activity against both bacterial and fungal strains, reinforcing the therapeutic potential of this class of compounds .

Data Table: Summary of Biological Activities

Activity Type	Compound	Target Organism/Cell Line	IC50 / Inhibition Zone	Reference
Antimicrobial	Thiadiazole Derivative	Salmonella typhi	15–19 mm (500 µg/disk)
Anticancer	Compound 2g	LoVo (Colon Cancer)	2.44 µM
Anticancer	Compound 2g	MCF-7 (Breast Cancer)	Not specified

Mechanistic Insights

The biological activity of 2-(adamantan-1-yl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]acetamide may be attributed to its ability to interact with specific biological targets involved in disease processes. The thiadiazole ring can act as a scaffold for drug design due to its reactivity and ability to form hydrogen bonds, which enhances binding affinity to target proteins.